Cas no 98674-96-5 (1,2-bis(4-chlorophenyl)ethane-1,2-diamine)

1,2-bis(4-chlorophenyl)ethane-1,2-diamine structure
98674-96-5 structure
Product Name:1,2-bis(4-chlorophenyl)ethane-1,2-diamine
CAS No:98674-96-5
MF:C14H14Cl2N2
MW:281.180361270905
CID:796831
PubChem ID:432152
Update Time:2025-04-19

1,2-bis(4-chlorophenyl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 1,2-bis(4-chlorophenyl)ethane-1,2-diamine
    • 1,2-Bis(4-chlorophenyl)-1,2-ethanediamine
    • J-503798
    • 1,2-Ethanediamine, 1,2-bis(4-chlorophenyl)-, (1R,2R)-rel-
    • MFCD22683215
    • MFCD05150371
    • CS-0166744
    • AKOS015918119
    • 98674-96-5
    • 1,2-Bis(4-chlorophenyl)ethylenediamine
    • SY033696
    • FT-0700051
    • DS-10801
    • SB82227
    • SCHEMBL3253726
    • O10338
    • 1,2-bis(4-chlorophenyl)-ethylene diamine
    • FT-0648704
    • A863275
    • 74641-30-8
    • 86212-34-2
    • AC-29906
    • Meso-1,2-Bis(4-chlorophenyl)ethylenediamine
    • Inchi: 1S/C14H14Cl2N2/c15-11-5-1-9(2-6-11)13(17)14(18)10-3-7-12(16)8-4-10/h1-8,13-14H,17-18H2
    • InChI Key: HHPPUZSHKRJDIW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C(C1C=CC(=CC=1)Cl)N)N

Computed Properties

  • Exact Mass: 280.053
  • Monoisotopic Mass: 280.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.303±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 418.6 °C at 760 mmHg
  • Flash Point: 418.6 °C at 760 mmHg
  • Solubility: Very slightly soluble (0.16 g/l) (25 º C),
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